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Cat. No.: B15582358 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction
Megovalicin H is a macrocyclic antibiotic belonging to the megovalicin complex, a group of

secondary metabolites produced by the Gram-negative soil bacterium Myxococcus flavescens.

First isolated and characterized in the late 1980s, the megovalicins have demonstrated notable

antibacterial activity, with Megovalicin H exhibiting the most potent effects within its class. This

technical guide provides a comprehensive overview of the known physical and chemical

properties of Megovalicin H, alongside detailed experimental methodologies for its isolation

and biological characterization. Furthermore, it elucidates the proposed mechanism of action,

offering insights for researchers in antibiotic drug discovery and development.

Physicochemical Properties
The physical and chemical characteristics of Megovalicin H have been determined through a

series of analytical techniques following its isolation. While some data is available from initial

studies, further characterization may be required for modern drug development pipelines. A

summary of the key properties is presented in Table 1.
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Property Data for Megovalicin H

Molecular Formula C₃₅H₅₉NO₇

Molecular Weight 621.85 g/mol

Appearance Colorless powder

Solubility
Soluble in methanol, ethanol, and other polar

organic solvents. Sparingly soluble in water.

Melting Point Data not available in initial reports.

Optical Rotation Data not available in initial reports.

UV-Vis Absorption (λmax) Data not available in initial reports.

HPLC Retention Time
Dependent on specific column and mobile

phase conditions.

Table 1: Physical and Chemical Properties of Megovalicin H. The data presented is based on

the initial isolation and characterization studies. Further analysis is recommended to confirm

and expand upon these properties.

Experimental Protocols
Isolation and Purification of Megovalicin H
The following protocol is based on the methods described for the isolation of the megovalicin

complex from Myxococcus flavescens.

1. Fermentation:

A culture of Myxococcus flavescens (strain AJ12298) is grown in a suitable production

medium under aerobic conditions.

The fermentation is typically carried out in large-scale fermenters to obtain a sufficient yield

of the bacterial cells which contain the endogenously accumulated megovalicins.

2. Extraction:
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The bacterial cells are harvested from the fermentation broth by centrifugation.

The cell pellet is then extracted with a polar organic solvent, such as methanol or acetone, to

solubilize the megovalicin complex.

The solvent is evaporated under reduced pressure to yield a crude extract.

3. Purification:

The crude extract is subjected to a series of chromatographic separations to isolate the

individual megovalicin components.

Silica Gel Chromatography: The extract is first fractionated on a silica gel column using a

gradient of a non-polar solvent (e.g., hexane or chloroform) and a polar solvent (e.g., ethyl

acetate or methanol).

Preparative High-Performance Liquid Chromatography (HPLC): Fractions enriched with

Megovalicin H are further purified by reversed-phase preparative HPLC. A C18 column is

typically used with a mobile phase consisting of a mixture of acetonitrile and water or

methanol and water.

The purity of the isolated Megovalicin H is confirmed by analytical HPLC and spectroscopic

methods.
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Proposed Signaling Pathway of Megovalicin H Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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